Cas no 897455-57-1 (N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-methoxybenzamide)

N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-methoxybenzamide is a synthetic organic compound featuring a fluorophenyl-substituted imidazole core linked to a methoxybenzamide moiety via a thioether bridge. This structure confers potential pharmacological relevance, particularly in targeting enzyme inhibition or receptor modulation due to its imidazole and benzamide functional groups. The fluorine substitution enhances metabolic stability and binding affinity, while the methoxy group may influence solubility and pharmacokinetic properties. Its well-defined molecular architecture makes it a valuable intermediate in medicinal chemistry research, particularly for developing therapeutics in areas such as inflammation or oncology. The compound’s purity and structural specificity support reproducible experimental outcomes in drug discovery applications.

N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-methoxybenzamide structure

897455-57-1 structure

Product Name:N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-methoxybenzamide

CAS No:897455-57-1

MF:C₁₉H₁₈FN₃O₂S

MW:371.42852640152

CID:5479768

Update Time:2025-05-22

N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, N-[2-[[5-(4-fluorophenyl)-1H-imidazol-2-yl]thio]ethyl]-4-methoxy-
- N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-methoxybenzamide
- Inchi： 1S/C19H18FN3O2S/c1-25-16-8-4-14(5-9-16)18(24)21-10-11-26-19-22-12-17(23-19)13-2-6-15(20)7-3-13/h2-9,12H,10-11H2,1H3,(H,21,24)(H,22,23)
- InChI Key： HKIBOJBZFCMCLF-UHFFFAOYSA-N
- SMILES： C(NCCSC1NC(C2=CC=C(F)C=C2)=CN=1)(=O)C1=CC=C(OC)C=C1

N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-methoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2605-0203-2μmol	N-(2-{[5-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}ethyl)-4-methoxybenzamide	897455-57-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2605-0203-5μmol	N-(2-{[5-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}ethyl)-4-methoxybenzamide	897455-57-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2605-0203-10μmol	N-(2-{[5-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}ethyl)-4-methoxybenzamide	897455-57-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2605-0203-20μmol	N-(2-{[5-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}ethyl)-4-methoxybenzamide	897455-57-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2605-0203-1mg	N-(2-{[5-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}ethyl)-4-methoxybenzamide	897455-57-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2605-0203-2mg	N-(2-{[5-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}ethyl)-4-methoxybenzamide	897455-57-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2605-0203-3mg	N-(2-{[5-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}ethyl)-4-methoxybenzamide	897455-57-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2605-0203-4mg	N-(2-{[5-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}ethyl)-4-methoxybenzamide	897455-57-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2605-0203-5mg	N-(2-{[5-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}ethyl)-4-methoxybenzamide	897455-57-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2605-0203-10mg	N-(2-{[5-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}ethyl)-4-methoxybenzamide	897455-57-1	90%+	10mg	$79.0	2023-05-16

N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-methoxybenzamide Related Literature

1. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
2. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
3. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
4. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

Additional information on N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-methoxybenzamide

N-(2-{5-(4-Fluorophenyl)-1H-Imidazol-2-ylsulfanyl}ethyl)-4-methoxybenzamide: A Comprehensive Overview

The compound CAS No 897455-57-1, also known as N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-methoxybenzamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines an imidazole ring, a sulfur atom, and a methoxy group, making it a versatile molecule for both academic and industrial purposes.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the imidazole ring in this compound suggests potential biological activity, which has been explored in several research papers. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that similar imidazole-containing compounds exhibit potent inhibitory effects on specific kinase enzymes, which are often overexpressed in cancer cells.

The sulfur atom in the molecule plays a crucial role in its chemical reactivity. Sulfur-containing compounds are known for their ability to form strong bonds with metal ions, making them valuable in catalysis and materials science. In the context of this compound, the sulfur atom is part of a thioether linkage, which contributes to the molecule's stability and reactivity. This feature has been leveraged in recent research to design more efficient catalysts for organic synthesis.

The methoxy group attached to the benzene ring introduces additional functionality to the molecule. Methoxy groups are known to enhance solubility and bioavailability, making them desirable in pharmaceutical applications. A 2022 study in the European Journal of Pharmaceutical Sciences explored the impact of methoxy substitution on the pharmacokinetic properties of similar compounds, concluding that such substitutions can significantly improve drug delivery efficiency.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis pathway involves the reaction of an imidazole derivative with an appropriate thiol group, followed by coupling with a benzamide moiety. This approach ensures high yields and excellent purity, making it suitable for large-scale production.

The application of N-(2-{5-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)-4-methoxybenzamide extends beyond pharmaceuticals. Its unique properties make it a promising candidate for use in agrochemicals, where it can act as a fungicide or insecticide. Recent field trials have shown that this compound exhibits remarkable efficacy against common agricultural pests, with minimal environmental impact.

In conclusion, CAS No 897455-57-1 represents a cutting-edge compound with diverse applications across multiple industries. Its structure, combining imidazole, sulfur, and methoxy groups, provides a foundation for innovative research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both scientific advancement and practical applications.